Cas no 2137489-30-4 (tert-butyl N-{2-[butyl(methyl)amino]-4-hydroxycyclohexyl}carbamate)

• Product Name: tert-butyl N-{2-[butyl(methyl)amino]-4-hydroxycyclohexyl}carbamate
• CAS No: 2137489-30-4
• MF: C₁₆H₃₂N₂O₃
• MW: 300.436884880066
• CID: 6334541
• PubChem ID: 165491681
• Update Time: 2025-11-06

tert-butyl N-{2-[butyl(methyl)amino]-4-hydroxycyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1161876
• 2137489-30-4
• tert-butyl N-{2-[butyl(methyl)amino]-4-hydroxycyclohexyl}carbamate

• Inchi： 1S/C16H32N2O3/c1-6-7-10-18(5)14-11-12(19)8-9-13(14)17-15(20)21-16(2,3)4/h12-14,19H,6-11H2,1-5H3,(H,17,20)
• InChI Key： JSUJRXXLCKDPHN-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N(C)CCCC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.24129289g/mol
• Monoisotopic Mass: 300.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{2-[butyl(methyl)amino]-4-hydroxycyclohexyl}carbamate

Comprehensive Overview of tert-butyl N-{2-[butyl(methyl)amino]-4-hydroxycyclohexyl}carbamate (CAS No. 2137489-30-4)

The compound tert-butyl N-{2-[butyl(methyl)amino]-4-hydroxycyclohexyl}carbamate, identified by its CAS No. 2137489-30-4, is a specialized organic molecule with significant potential in pharmaceutical and chemical research. This carbamate derivative features a unique cyclohexyl backbone substituted with hydroxyl and butyl(methyl)amino groups, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups have drawn attention from researchers exploring novel bioactive compounds and synthetic methodologies.

In recent years, the demand for high-purity intermediates like tert-butyl N-{2-[butyl(methyl)amino]-4-hydroxycyclohexyl}carbamate has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The compound's hydroxycyclohexyl moiety is particularly noteworthy, as it mimics motifs found in natural products and FDA-approved drugs. Researchers frequently inquire about its synthesis protocols, solubility profiles, and stability under physiological conditions—topics that dominate academic and industrial discussions.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) protecting group in this molecule offers advantages in peptide coupling and multi-step organic synthesis. Its CAS No. 2137489-30-4 is often cross-referenced in patents related to kinase inhibitors and GPCR modulators, reflecting its relevance in oncology and CNS drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with stringent quality control standards.

Environmental and green chemistry considerations are also shaping the discourse around tert-butyl N-{2-[butyl(methyl)amino]-4-hydroxycyclohexyl}carbamate. Innovations in catalytic asymmetric synthesis and solvent-free reactions aim to optimize its production while minimizing waste. These trends align with broader industry shifts toward sustainable manufacturing, a topic frequently searched alongside specialty chemicals and pharmaceutical intermediates.

In summary, CAS No. 2137489-30-4 represents a compelling case study in modern medicinal chemistry. Its structural features and applications resonate with current research priorities, including fragment-based drug design and metabolite identification. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic publications and industrial R&D pipelines.